Cas no 1939-67-9 (1-Propanone,1-[4-(2,3-dihydroxypropoxy)-3-methylphenyl]-)

• Product name: 1-Propanone,1-[4-(2,3-dihydroxypropoxy)-3-methylphenyl]-
• CAS No: 1939-67-9
• MF: C₁₃H₁₈O₄
• MW: 238.27962
• CID: 228080
• PubChem ID: 121553

1-Propanone,1-[4-(2,3-dihydroxypropoxy)-3-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[4-(2,3-dihydroxypropoxy)-3-methylphenyl]-
• 1-[4-(2,3-dihydroxypropoxy)-3-methylphenyl]propan-1-one
• Propiophenone, 4'-(2,3-dihydroxypropoxy)-3'-methyl-
• 4'-(2,3-Dihydroxypropoxy)-3'-methylpropiophenone
• 1939-67-9
• BRN 0982669
• DTXSID70941077

• Inchi： InChI=1S/C13H18O4/c1-3-12(16)10-4-5-13(9(2)6-10)17-8-11(15)7-14/h4-6,11,14-15H,3,7-8H2,1-2H3
• InChI Key： HZDWPVWDLPPFOH-UHFFFAOYSA-N
• SMILES： OCC(COC1=CC=C(C(CC)=O)C=C1C)O

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 434.1°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.54
• PSA: 66.76